Cas no 21653-40-7 (Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride)

Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride (BAPNA) is a chromogenic substrate widely used in enzymatic assays, particularly for the detection and quantification of trypsin-like proteases. Its key advantage lies in its specificity, as the cleavage of the nitroanilide bond by proteases releases p-nitroaniline, which can be measured spectrophotometrically at 405 nm, enabling precise kinetic studies. The compound’s stability under standard laboratory conditions and its high solubility in aqueous buffers further enhance its utility. BAPNA is a reliable tool for biochemical research, offering consistent performance in protease activity assays, inhibitor screening, and enzyme characterization. Its well-defined reactivity makes it a preferred choice in both academic and industrial settings.
Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride structure
21653-40-7 structure
Product Name:Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride
CAS No:21653-40-7
MF:C19H23ClN6O4
MW:434.876722574234
MDL:MFCD00063682
CID:273424
PubChem ID:16219022
Update Time:2025-05-20

Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-N-(5-Guanidino-1-((4-nitrophenyl)amino)-1-oxopentan-2-yl)benzamide hydrochloride
    • Bz-Arg-PNA.HCl
    • Benzamide,N-[(1S)-4-[(aminoiminomethyl)amino]-1-[[(4-nitrophenyl)amino]carbonyl]butyl]-,monohy...
    • Benzamide,N-[(1S)-4-[(aminoiminomethyl)amino]-1-[[(4-nitrophenyl)amino]carbonyl]butyl]-,monohydrochloride (9CI)
    • Bz-Arg-pNA · HCl
    • Bz-Arg-pNA•HCl
    • Bz-L-Arg-p-NA.HCl
    • N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]benzamide,hydrochloride
    • N-ALPHA-BENZOYL-L -ARGININE P-NITROANILIDE
    • N-ALPHA-BENZOYL-L-ARGININE P-NITROANILIDE HYDROCHLORIDE
    • Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride
    • Bz-L-Arg-pNA.HCl
    • BANI
    • L-BAPA
    • L-BAPA,L-BAPNA,BANI
    • L-BAPNA
    • Nalpha-Benzoyl-L-arginine 4-nitroanilide hydrochloride
    • n(alpha)-benzoyl-l-arginine-4-nitroani lide hydrochloride
    • N-[(1S)-4-[(Aminoiminomethyl)amino]-1-[[(4-nitrophenyl)amino]carbonyl]butyl]benzamide hydrochloride
    • Bz-Arg-Pna-HCl
    • Bz-Arg-pNA HCl
    • L-BApNA HCl;L-BAPA HCl
    • (S)-5-(Amidinoamino)-2-(benzoylamino)-N-(4-nitrophenyl)valeramide monohydrochloride
    • AK117110
    • VZ33132
    • EINECS 244-505-6
    • HY-137529
    • CS-0139762
    • SCHEMBL593062
    • DTXSID60176038
    • A815583
    • Nalpha-Benzoyl-L-arginine 4-nitroanilide hydrochloride, >=99% (TLC), suitable for substrate for trypsin
    • N
    • N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]benzamide;hydrochloride
    • Benzamide,N-[(1S)-4-[(aminoiminomethyl)amino]-1-[[(4-nitrophenyl)amino]carbonyl]butyl]-,monohydrochloride(9ci)
    • N-[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]benzamide hydrochloride
    • AS-56535
    • PD164148
    • (S)-N-(5-guanidino-1-(4-nitrophenylamino)-1-oxopentan-2-yl)benzamide hydrochloride
    • N alpha -Benzoyl-L-arginine 4-nitroanilide hydrochloride
    • MFCD00063682
    • AKOS015889884
    • NS00084587
    • 21653-40-7
    • (S)-N-(5-GUANIDINO-1-((4-NITROPHENYL)AMINO)-1-OXOPENTAN-2-YL)BENZAMIDE HCL
    • N-[(1S)-4-Guanidino-1-[(4-nitrophenyl)carbamoyl]butyl]benzamide hydrochloride
    • Bzo-Arg-pNA.HCl
    • J-014211
    • A-Benzoyl-L-arginine 4-nitroanilide (hydrochloride)
    • Nalpha-Benzoyl-L-arginine 4-nitroanilide hydrochloride, >98% (TLC)
    • n-benzoyl-l-arginine p-nitroanilide hydrochloride
    • N-[(2S)-5-[bis(azanyl)methylideneamino]-1-[(4-nitrophenyl)amino]-1-oxidanylidene-pentan-2-yl]benzamide hydrochloride
    • FD10548
    • (2S)-5-CARBAMIMIDAMIDO-N-(4-NITROPHENYL)-2-(PHENYLFORMAMIDO)PENTANAMIDE HYDROCHLORIDE
    • DEOKFPFLXFNAON-NTISSMGPSA-N
    • Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride
    • MDL: MFCD00063682
    • Inchi: 1S/C19H22N6O4.ClH/c20-19(21)22-12-4-7-16(24-17(26)13-5-2-1-3-6-13)18(27)23-14-8-10-15(11-9-14)25(28)29;/h1-3,5-6,8-11,16H,4,7,12H2,(H,23,27)(H,24,26)(H4,20,21,22);1H/t16-;/m0./s1
    • InChI Key: DEOKFPFLXFNAON-NTISSMGPSA-N
    • SMILES: Cl.O=C([C@H](CCC/N=C(\N)/N)NC(C1C=CC=CC=1)=O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 434.14700
  • Monoisotopic Mass: 434.146931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 8
  • Complexity: 588
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: nothing
  • Topological Polar Surface Area: 168

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • Melting Point: 261-262 ºC
  • Boiling Point: 755.4 °C at 760 mmHg
  • Flash Point: 410.7 °C
  • Solubility: Soluble in DMSO at 50mg/ml
  • PSA: 165.92000
  • LogP: 4.57520

Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride Security Information

  • WGK Germany:3
  • Safety Instruction: 24/25
  • FLUKA BRAND F CODES:3-8-10
  • Storage Condition:−20°C

Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride Pricemore >>

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Additional information on Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride

Recent Advances in the Application of Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride (CAS: 21653-40-7) in Biochemical Research

Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride (BAPNA, CAS: 21653-40-7) is a well-known chromogenic substrate widely used in biochemical assays, particularly for the detection and quantification of trypsin-like proteases. This compound has been instrumental in advancing research in enzymology, drug discovery, and diagnostic applications. Recent studies have further elucidated its utility in high-throughput screening (HTS) platforms and its role in understanding protease-mediated pathological conditions.

In a 2023 study published in the Journal of Biochemical Techniques, researchers utilized BAPNA to develop a novel fluorescence-based assay for detecting serine protease activity in complex biological samples. The study demonstrated that BAPNA's hydrolysis by trypsin yields 4-nitroaniline, which can be quantified spectrophotometrically at 405 nm, providing a robust and reproducible method for enzyme kinetics studies. The researchers also highlighted the compound's stability under various pH conditions, making it suitable for diverse experimental setups.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where BAPNA was employed as a key reagent in the screening of potential inhibitors for SARS-CoV-2 main protease (Mpro). The study leveraged BAPNA's specificity to identify small-molecule inhibitors that could block viral replication. This application underscores the compound's relevance in contemporary drug discovery efforts, particularly in the context of emerging infectious diseases.

Furthermore, a 2024 preprint on bioRxiv explored the use of BAPNA in microfluidic devices for point-of-care diagnostics. The research team developed a miniaturized assay that integrates BAPNA with microfluidic channels to detect trypsin-like activity in patient-derived samples. This innovation holds promise for rapid and cost-effective diagnostic tools, especially in resource-limited settings.

Despite its widespread use, challenges remain in optimizing BAPNA's solubility and minimizing non-specific interactions in complex matrices. Recent work published in Analytical Biochemistry addressed these issues by formulating BAPNA with cyclodextrin derivatives, enhancing its solubility and reducing background noise in assays. This modification could expand the compound's applicability in high-sensitivity detection systems.

In conclusion, Nα-Benzoyl-L-arginine 4-Nitroanilide Hydrochloride continues to be a cornerstone in biochemical research, with recent studies highlighting its versatility in drug discovery, diagnostics, and enzyme kinetics. Ongoing innovations in assay design and formulation are expected to further solidify its role in advancing our understanding of protease biology and therapeutic targeting.

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